1-[4-(benzyloxy)benzyl]-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(4-fluorophenyl)-1-[(4-phenylmethoxyphenyl)methyl]-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C25H24FNO/c26-24-10-8-22(9-11-24)23-14-16-27(17-15-23)18-20-6-12-25(13-7-20)28-19-21-4-2-1-3-5-21/h1-14H,15-19H2
• InChI Key: NCWRPGBOMNCZDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=C(C=C2)F)CC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C25H24FNO
• Molecular Weight: 373.5 g/mol

Description

1-[4-(benzyloxy)benzyl]-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine, commonly known as BF-1, is a chemical compound that has gained significant attention in the field of scientific research. It is a tetrahydropyridine derivative that has shown promising results in various studies related to neurological disorders.

Mechanism of Action

BF-1 acts as a dopamine D2 receptor antagonist and a serotonin reuptake inhibitor. It also has antioxidant properties and can protect neurons from oxidative stress. BF-1 has been shown to increase the levels of brain-derived neurotrophic factor (BDNF) which is essential for the growth and survival of neurons. BDNF also plays a crucial role in synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
BF-1 has been shown to improve cognitive function and memory in animal models. It can also reduce anxiety and depression-like behaviors. BF-1 has been shown to increase the levels of acetylcholine in the brain which is essential for learning and memory. It can also increase the levels of dopamine and serotonin which are neurotransmitters that regulate mood and emotion.

Advantages and Limitations for Lab Experiments

BF-1 has several advantages for lab experiments, including its high purity, relatively simple synthesis process, and well-established mechanism of action. However, one limitation is that it has only been tested in animal models and its efficacy in humans is yet to be determined. Additionally, the long-term effects of BF-1 on the brain and body are not well understood.

Future Directions

There are several future directions for the research and development of BF-1. One potential direction is to investigate its efficacy in humans and its potential use in the treatment of neurological disorders. Another direction is to explore the long-term effects of BF-1 on the brain and body. Additionally, researchers could investigate the potential use of BF-1 in combination with other drugs for the treatment of various disorders. Finally, the development of more potent and selective BF-1 derivatives could lead to the discovery of new and effective treatments for neurological disorders.
Conclusion:
In conclusion, BF-1 is a promising compound that has shown potential for the treatment of various neurological disorders. Its well-established mechanism of action, high purity, and relatively simple synthesis process make it an attractive candidate for further research and development. While there are limitations to its use in lab experiments and its efficacy in humans is yet to be determined, the future directions for research and development of BF-1 are promising.

Synthesis Methods

The synthesis of BF-1 involves a multi-step process that includes the reaction of 4-fluorobenzaldehyde with benzyl bromide followed by reduction with sodium borohydride. The resulting compound is then reacted with 4-hydroxybenzyl bromide to obtain the final product. The process is relatively simple and yields a high purity product.

Scientific Research Applications

BF-1 has been extensively studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has been shown to have neuroprotective effects and can improve cognitive function in animal models. BF-1 has also been investigated for its potential use in the treatment of depression and anxiety disorders.